![molecular formula C5H10N4S B6154993 5-[(dimethylamino)methyl]-1,3,4-thiadiazol-2-amine CAS No. 14068-37-2](/img/no-structure.png)
5-[(dimethylamino)methyl]-1,3,4-thiadiazol-2-amine
Overview
Description
5-[(Dimethylamino)methyl]-1,3,4-thiadiazol-2-amine (DMTD) is an organic compound belonging to the family of thiadiazoles. It is a colorless solid that is soluble in water and alcohols. DMTD is used as a reagent in organic synthesis and has a wide range of applications in scientific research. It is also used as a surfactant and as a corrosion inhibitor in industrial applications.
Mechanism of Action
5-[(dimethylamino)methyl]-1,3,4-thiadiazol-2-amine is an organic compound that acts as a surfactant and corrosion inhibitor. Its mechanism of action is related to its ability to form hydrogen bonds with polar compounds. This allows it to reduce surface tension and improve the wettability of substrates. Additionally, 5-[(dimethylamino)methyl]-1,3,4-thiadiazol-2-amine can form complexes with metal ions, allowing it to reduce corrosion.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-[(dimethylamino)methyl]-1,3,4-thiadiazol-2-amine are not well understood. However, it has been shown to have a variety of effects on cells and organisms. In vitro studies have demonstrated that 5-[(dimethylamino)methyl]-1,3,4-thiadiazol-2-amine can inhibit the growth of bacteria, fungi, and viruses. Additionally, it has been shown to have an effect on the metabolism of cells, as well as the expression of certain genes.
Advantages and Limitations for Lab Experiments
The use of 5-[(dimethylamino)methyl]-1,3,4-thiadiazol-2-amine in laboratory experiments has several advantages. It is relatively inexpensive and easy to obtain, and it is highly soluble in water and alcohols. Additionally, it is relatively stable and has a wide range of applications in organic synthesis. However, it should be noted that 5-[(dimethylamino)methyl]-1,3,4-thiadiazol-2-amine can be toxic and should be handled with care.
Future Directions
There are a variety of potential future directions for research involving 5-[(dimethylamino)methyl]-1,3,4-thiadiazol-2-amine. These include further studies of its mechanism of action, its effects on cells and organisms, and its potential applications in organic synthesis. Additionally, further research into its use as a surfactant and corrosion inhibitor could lead to new industrial applications. Finally, further studies into its potential toxicity and safety could lead to new uses in pharmaceuticals and other industries.
Synthesis Methods
5-[(dimethylamino)methyl]-1,3,4-thiadiazol-2-amine can be synthesized through a variety of methods. One of the most common methods is the reaction of 2,4-dichloro-5-methylthio-1,3-thiadiazole with dimethylamine in the presence of a catalytic amount of pyridine. The reaction is carried out at room temperature and yields 5-[(dimethylamino)methyl]-1,3,4-thiadiazol-2-amine as the main product. Other methods of synthesis include the reaction of 2,4-dichloro-5-methylthio-1,3-thiadiazole with dimethylamine in the presence of a catalytic amount of sodium hydroxide, as well as the reaction of dimethylamine with 2,4-dichloro-5-methylthio-1,3-thiadiazole in the presence of a catalytic amount of pyridine.
Scientific Research Applications
5-[(dimethylamino)methyl]-1,3,4-thiadiazol-2-amine is used in a variety of scientific research applications. It is used as a reagent in organic synthesis and has been used in the synthesis of a wide range of compounds, including heterocycles, peptides, and polymers. It has also been used in the synthesis of pharmaceuticals, such as antifungal and antiviral agents. 5-[(dimethylamino)methyl]-1,3,4-thiadiazol-2-amine has also been used in the synthesis of polymeric materials, such as polyurethanes, polyamides, and polycarbonates. Additionally, 5-[(dimethylamino)methyl]-1,3,4-thiadiazol-2-amine has been used in the synthesis of polyelectrolytes and polyelectrolyte complexes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-[(dimethylamino)methyl]-1,3,4-thiadiazol-2-amine involves the reaction of 2-amino-1,3,4-thiadiazole with formaldehyde and dimethylamine.", "Starting Materials": [ "2-amino-1,3,4-thiadiazole", "Formaldehyde", "Dimethylamine" ], "Reaction": [ "Step 1: 2-amino-1,3,4-thiadiazole is reacted with formaldehyde in the presence of a base catalyst such as sodium hydroxide to form 5-formylamino-1,3,4-thiadiazole.", "Step 2: 5-formylamino-1,3,4-thiadiazole is then reacted with dimethylamine in the presence of a reducing agent such as sodium borohydride to form 5-[(dimethylamino)methyl]-1,3,4-thiadiazol-2-amine." ] } | |
CAS RN |
14068-37-2 |
Product Name |
5-[(dimethylamino)methyl]-1,3,4-thiadiazol-2-amine |
Molecular Formula |
C5H10N4S |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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